Cas no 2138421-49-3 (Methyl 3-amino-3-(2-chloropyridin-4-yl)propanoate hydrochloride)

• Product Name: Methyl 3-amino-3-(2-chloropyridin-4-yl)propanoate hydrochloride
• CAS No: 2138421-49-3
• MF: C₉H₁₂Cl₂N₂O₂
• MW: 251.109780311584
• CID: 6109063
• PubChem ID: 137704118
• Update Time: 2025-05-20

Methyl 3-amino-3-(2-chloropyridin-4-yl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2138421-49-3
• methyl 3-amino-3-(2-chloropyridin-4-yl)propanoate hydrochloride
• EN300-718418
• Methyl 3-amino-3-(2-chloropyridin-4-yl)propanoate hydrochloride

• Inchi： 1S/C9H11ClN2O2.ClH/c1-14-9(13)5-7(11)6-2-3-12-8(10)4-6;/h2-4,7H,5,11H2,1H3;1H
• InChI Key： IUMLCQCXWGGTDN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(CC(=O)OC)N.Cl

Computed Properties

• Exact Mass: 250.0275830g/mol
• Monoisotopic Mass: 250.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2Ų

Additional information on Methyl 3-amino-3-(2-chloropyridin-4-yl)propanoate hydrochloride

Comprehensive Guide to Methyl 3-amino-3-(2-chloropyridin-4-yl)propanoate hydrochloride (CAS No. 2138421-49-3)

Methyl 3-amino-3-(2-chloropyridin-4-yl)propanoate hydrochloride (CAS No. 2138421-49-3) is a specialized chemical compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of amino acid derivatives and is particularly valued for its role as a building block in drug discovery. Its unique structure, featuring a 2-chloropyridin-4-yl group and an ester functional group, makes it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in Methyl 3-amino-3-(2-chloropyridin-4-yl)propanoate hydrochloride is driven by its applications in medicinal chemistry, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Researchers frequently search for CAS 2138421-49-3 suppliers, synthesis methods, and pharmaceutical applications of this compound, highlighting its importance in modern drug development pipelines.

One of the key advantages of Methyl 3-amino-3-(2-chloropyridin-4-yl)propanoate HCl is its stability under various reaction conditions, making it suitable for multi-step synthetic routes. The presence of both an amino group and a chloropyridine moiety allows for selective modifications, enabling the creation of diverse molecular scaffolds. Recent studies have explored its potential in cancer research and central nervous system (CNS) drug development, aligning with current pharmaceutical industry trends.

From a technical perspective, Methyl 3-amino-3-(2-chloropyridin-4-yl)propanoate hydrochloride typically appears as a white to off-white crystalline powder with good solubility in polar organic solvents. Its molecular weight and purity specifications are critical factors for researchers, who often look for high-purity CAS 2138421-49-3 for sensitive applications. The compound's stability data and storage conditions are also frequently searched topics among laboratory professionals.

The synthesis of Methyl 3-amino-3-(2-chloropyridin-4-yl)propanoate HCl involves several key steps, including protection-deprotection strategies and careful control of reaction conditions to maintain the integrity of both functional groups. Process optimization for this compound is a subject of ongoing research, with many scientists investigating green chemistry approaches and cost-effective production methods to meet the growing demand.

In the current pharmaceutical landscape, where personalized medicine and targeted therapies are gaining prominence, intermediates like Methyl 3-amino-3-(2-chloropyridin-4-yl)propanoate hydrochloride play a crucial role. Its structural features make it particularly valuable for creating molecules with improved bioavailability and target specificity. The compound's relevance to COVID-19 related research has also been noted, as researchers explore its potential in developing antiviral agents.

Quality control of Methyl 3-amino-3-(2-chloropyridin-4-yl)propanoate hydrochloride involves rigorous analytical techniques, including HPLC, NMR, and mass spectrometry. The compound's characterization data is essential for researchers, who often search for CAS 2138421-49-3 spectral data and analytical methods to verify their samples. Proper handling and storage recommendations are also important considerations for laboratory safety.

The market for Methyl 3-amino-3-(2-chloropyridin-4-yl)propanoate HCl has seen steady growth, driven by increasing R&D investments in pharmaceutical companies and academic institutions. Suppliers offering this compound often highlight its GMP-grade availability and custom synthesis options to meet diverse research needs. The compound's price trends and availability are frequently monitored by procurement specialists in the chemical industry.

Future research directions for Methyl 3-amino-3-(2-chloropyridin-4-yl)propanoate hydrochloride may include exploring its derivatives for novel therapeutic applications and optimizing its synthetic routes for industrial-scale production. As the pharmaceutical industry continues to focus on small-molecule drug discovery, this compound is likely to maintain its importance as a valuable synthetic intermediate with diverse applications in medicinal chemistry.